Cas no 200001-66-7 (Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-)
200001-66-7 structure
Product Name:Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-
CAS No:200001-66-7
MF:C10H12ClNO2
MW:213.660781860352
CID:1391009
PubChem ID:53913824
Update Time:2025-04-20
Benzamide, 2-chloro-N-methoxy-N,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-chloro-N-methoxy-N,3-dimethyl-
- 2-chloro-N-methoxy-N,3-dimethylbenzamide
- DTXSID60707624
- 2-chloro-N-methoxy -3,N-dimethyl-benzamide
- 200001-66-7
- IFQDZXNDTJQTDE-UHFFFAOYSA-N
- AKOS020760581
- 2-chloro-N-methoxy-3,N-dimethyl-benzamide
- SCHEMBL305437
-
- Inchi: 1S/C10H12ClNO2/c1-7-5-4-6-8(9(7)11)10(13)12(2)14-3/h4-6H,1-3H3
- InChI Key: IFQDZXNDTJQTDE-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC=CC=1C(N(C)OC)=O
Computed Properties
- Exact Mass: 213.05576
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Benzamide, 2-chloro-N-methoxy-N,3-dimethyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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